Cas no 946382-37-2 (2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide
• CAS No: 946382-37-2
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 6575482
• Update Time: 2025-06-03

2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide
• Benzeneacetamide, N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,4-dimethoxy-

• Inchi： 1S/C20H21N3O4/c1-12-5-8-17-21-13(2)19(20(25)23(17)11-12)22-18(24)10-14-6-7-15(26-3)16(9-14)27-4/h5-9,11H,10H2,1-4H3,(H,22,24)
• InChI Key： QPYOBTGSNUXOLX-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C(=O)N3C=C(C)C=CC3=NC=2C)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 10.58±0.40(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}acetamide

Comprehensive Overview of 2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}acetamide (CAS No. 946382-37-2)

The compound 2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}acetamide (CAS No. 946382-37-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a dimethoxyphenyl moiety with a pyridopyrimidinone core, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. The 2-(3,4-dimethoxyphenyl)acetamide derivative stands out due to its potential modulatory effects on key biological pathways. For instance, its pyrido[1,2-a]pyrimidin-4-one scaffold is structurally analogous to several known pharmacophores, suggesting possible interactions with kinase targets or G-protein-coupled receptors (GPCRs).

From a synthetic chemistry perspective, the compound's CAS No. 946382-37-2 is often referenced in patents and academic publications focusing on heterocyclic chemistry and medicinal chemistry optimization. Its multi-functional groups allow for diverse derivatization, enabling researchers to fine-tune its physicochemical properties. This adaptability aligns with current trends in fragment-based drug design, where modular compounds like this serve as building blocks for larger libraries.

Another area of growing interest is the compound's potential role in neuroprotective or anti-aging research. The 3,4-dimethoxyphenyl segment is structurally similar to natural polyphenols, which are widely studied for their antioxidant properties. Coupled with the 2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidine backbone, it may exhibit synergistic effects in mitigating oxidative stress—a hot topic in longevity and neurodegenerative disease research.

For laboratory professionals, the compound's solubility, stability, and spectral data (e.g., NMR, HPLC) are critical parameters. Analytical methods for characterizing CAS 946382-37-2 often emphasize reverse-phase chromatography and mass spectrometry, reflecting broader industry shifts toward high-throughput screening. Additionally, its logP and hydrogen-bonding capacity make it a candidate for bioavailability studies, a frequent search query among pharmacokinetics researchers.

In summary, 2-(3,4-dimethoxyphenyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}acetamide represents a versatile scaffold with multifaceted applications. Whether investigating its structure-activity relationships (SAR) or leveraging it for high-content screening, this compound continues to attract attention in both academic and industrial settings. As computational tools like AI-driven molecular docking gain traction, such molecules will likely play pivotal roles in de novo drug design pipelines.